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Compound of Interest

3-Methylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B084040

An In-depth Technical Guide to the Safety and Handling of 3-Methylcyclohexanecarboxylic
Acid

This guide provides comprehensive safety and handling information for 3-
Methylcyclohexanecarboxylic acid, intended for researchers, scientists, and professionals in
drug development. The following sections detail the compound's hazardous properties,
handling procedures, and emergency responses.

Hazard Identification and Classification

3-Methylcyclohexanecarboxylic acid is classified as a hazardous substance according to the
Globally Harmonised System (GHS) of Classification and Labelling of Chemicals.[1] It is crucial
to understand these hazards before handling the compound.

GHS Classification:[1]

o Skin Irritation: Category 2

e Serious Eye Damage: Category 1

e Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3

Signal Word: Danger([1]
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Hazard Statements:[1]

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Methylcyclohexanecarboxylic acid
is essential for its safe handling and storage.

Property Value

Molecular Formula CsH1402

Molecular Weight 142.20 g/mol

Appearance Varies; may be a solid or liquid
Boiling Point Not explicitly available for 3-isomer
Melting Point Data not available for 3-isomer

Generally, carboxylic acids have limited

Solubility solubility in water but are soluble in organic
solvents.
Vapor Pressure Data not available

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is necessary to minimize risks.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors or dust.
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o Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 3-Methylcyclohexanecarboxylic acid:

PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield are

required to protect against splashes.[2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) and a lab coat must be worn.[3]

Respiratory Protection

If working outside a fume hood or if dust/vapors
are generated, a NIOSH-approved respirator

may be necessary.

Handling Procedures

Avoid contact with skin, eyes, and clothing.
Do not breathe dust or vapors.

Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

Storage

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong bases and oxidizing agents.

Store in a dedicated corrosives or acid cabinet. Wooden cabinets are preferable to metal,

which can corrode from acid fumes.[4]

Segregate from other chemical classes, particularly bases and reactive metals.[5]
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Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ] ] ) ]
removing contaminated clothing. Seek medical

attention if irritation persists.[6]

Immediately flush eyes with plenty of water for
at least 15-20 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.

Spill Response Protocol

The response to a spill depends on its size and location.
e Minor Spills (e.g., within a fume hood):
o Alert others in the area.

o Wearing appropriate PPE, neutralize the acid spill with a suitable agent like sodium
bicarbonate.[7][8]

o Absorb the neutralized mixture with an inert material (e.g., vermiculite, sand).[9]
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o Collect the residue into a sealed, labeled container for hazardous waste disposal.[9]

o Decontaminate the spill area.

e Major Spills:

o

Evacuate the immediate area and alert others.[8]

[¢]

If safe to do so, close doors to the affected area to confine vapors.[7]

[¢]

Contact your institution's emergency response team.

[e]

Do not attempt to clean up a major spill without proper training and equipment.

Toxicology

While specific quantitative toxicity data, such as LD50 values, for 3-
Methylcyclohexanecarboxylic acid are not readily available, the GHS classification indicates
significant hazards.[1] The primary toxicological concerns are severe eye damage, skin
irritation, and respiratory tract irritation.[1] For related compounds, such as
Cyclohexanecarboxylic acid, an oral LD50 in rats has been reported as 3265 mg/kg, indicating
moderate acute toxicity if ingested.[10] Given the lack of specific data, a conservative approach
assuming similar or greater toxicity is prudent.

Disposal Considerations

» Dispose of 3-Methylcyclohexanecarboxylic acid and any contaminated materials as
hazardous waste.

» Follow all local, state, and federal regulations for chemical waste disposal.
» Do not dispose of down the drain or in regular trash.

Experimental and Workflow Diagrams
Chemical Handling and Safety Workflow

The following diagram illustrates the lifecycle of handling a hazardous chemical like 3-
Methylcyclohexanecarboxylic acid in a laboratory setting, from procurement to disposal.
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Caption: Workflow for Safe Chemical Handling and Emergency Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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